molecular formula C10H7BrF2N2O B8687798 8-Bromo-2-(difluoromethoxy)-6-methylquinoxaline CAS No. 142219-64-5

8-Bromo-2-(difluoromethoxy)-6-methylquinoxaline

Cat. No. B8687798
CAS RN: 142219-64-5
M. Wt: 289.08 g/mol
InChI Key: PTPBNFJHFRBTEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Bromo-2-(difluoromethoxy)-6-methylquinoxaline is a useful research compound. Its molecular formula is C10H7BrF2N2O and its molecular weight is 289.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-Bromo-2-(difluoromethoxy)-6-methylquinoxaline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Bromo-2-(difluoromethoxy)-6-methylquinoxaline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

142219-64-5

Product Name

8-Bromo-2-(difluoromethoxy)-6-methylquinoxaline

Molecular Formula

C10H7BrF2N2O

Molecular Weight

289.08 g/mol

IUPAC Name

8-bromo-2-(difluoromethoxy)-6-methylquinoxaline

InChI

InChI=1S/C10H7BrF2N2O/c1-5-2-6(11)9-7(3-5)14-4-8(15-9)16-10(12)13/h2-4,10H,1H3

InChI Key

PTPBNFJHFRBTEP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=NC=C(N=C2C(=C1)Br)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tetrabutylammonium bromide (689 mg, 2.14 mmol) and sodium hydroxide (17.1 g of a 50% aqueous solution, 214 mmol) were added to a solution of the title compound of Step D (5.11 g, 21.4 mmol) in dioxane (250 mL) at room temperature. Chlorodifluoromethane was condensed with a cold finger trap and added to the reaction mixture until the mixture was saturated. The reaction mixture was allowed to stir at room temperature overnight. The reaction mixture was slowly poured into water. The resulting mixture was extracted with ethyl acetate three times. The combined organic extracts were dried (MgSO4), filtered, and concentrated under reduced pressure to give a dark-brown oil. Flash chromatography of this brown oil on silica gel, eluting with 1:25 ethyl acetate/hexane afforded the title compound of Step E as a light yellow solid melting at 86°-87° C. (3.23 g, 52%). 1H NMR (CDCl3): δ2.57 (s,3H), 7.75 (t, 1H), 7.84 (s, 1H), 7.92 (s, 1H), 8.58 (s, 1H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound
Quantity
5.11 g
Type
reactant
Reaction Step Three
Quantity
689 mg
Type
catalyst
Reaction Step Three
Quantity
250 mL
Type
solvent
Reaction Step Three
Yield
52%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.